Cas no 2227673-92-7 ((2S)-4-(morpholin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(morpholin-4-yl)butan-2-ol
• CAS No: 2227673-92-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6417345
• PubChem ID: 51669438
• Update Time: 2023-12-27

(2S)-4-(morpholin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(morpholin-4-yl)butan-2-ol
• (S)-4-Morpholinobutan-2-ol
• EN300-1782157
• 2227673-92-7
• 4-Morpholinepropanol, α-methyl-, (αS)-

• Inchi： 1S/C8H17NO2/c1-8(10)2-3-9-4-6-11-7-5-9/h8,10H,2-7H2,1H3/t8-/m0/s1
• InChI Key： RHBZAIRQNOBTNS-QMMMGPOBSA-N
• SMILES： N1(CC[C@H](C)O)CCOCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±25.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines